![molecular formula C10H7FN4 B1465812 3-fluoro-4-(4H-1,2,4-triazol-4-ylmethyl)benzonitrile CAS No. 1274139-48-8](/img/structure/B1465812.png)
3-fluoro-4-(4H-1,2,4-triazol-4-ylmethyl)benzonitrile
Overview
Description
“3-fluoro-4-(4H-1,2,4-triazol-4-ylmethyl)benzonitrile” is a chemical compound with the molecular formula C10H7FN4 and a molecular weight of 202.19 . It is used for research purposes .
Synthesis Analysis
The synthesis of compounds containing a 1,2,4-triazole structure has attracted much attention due to their broad biological activities . An efficient method for the synthesis of 1,4-diaryl-1,2,3-triazoles from N-tosylhydrazones with anilines under the mediation of I2/TBPB (terbutyl benzoate peroxide) system has been reported .Molecular Structure Analysis
The molecular structure of “3-fluoro-4-(4H-1,2,4-triazol-4-ylmethyl)benzonitrile” consists of a benzene ring substituted with a fluorine atom and a 1,2,4-triazole ring attached via a methylene bridge .Scientific Research Applications
Medicinal Chemistry: Antibacterial Agents
In the realm of medicinal chemistry, this compound shows promise due to the presence of the 1,2,4-triazole moiety. Triazole derivatives have been extensively studied for their antibacterial properties . The triazole ring can interact with bacterial enzymes, potentially inhibiting their function and thus serving as a scaffold for developing new antibacterial agents.
Industrial Chemistry: Catalysts
In industrial applications, triazole compounds have been utilized as catalysts for chemical reactions, such as the cycloaddition of carbon dioxide with epoxides . This process is crucial for synthesizing materials like polycarbonates and can be made more efficient with the right catalytic agents.
Environmental Science: Greenhouse Gas Utilization
The compound’s potential as a catalyst extends to environmental science, where it could help convert greenhouse gases like carbon dioxide into useful chemicals . This aligns with global efforts to reduce carbon emissions and find sustainable uses for greenhouse gases.
Future Directions
Mechanism of Action
Target of Action
It is known that similar compounds with a 1,2,4-triazole structure are often used in the synthesis of antineoplastic drugs , suggesting that this compound may also target cancer cells.
Mode of Action
Compounds with similar structures are known to interact with various enzymes and receptors in the body, leading to changes in cellular function .
Biochemical Pathways
Similar compounds are known to affect a variety of biochemical pathways, often leading to the inhibition of cell growth and proliferation .
Result of Action
Similar compounds are known to have antineoplastic effects, suggesting that this compound may also have potential anticancer properties .
Action Environment
Factors such as temperature, ph, and the presence of other substances can potentially affect the action of similar compounds .
properties
IUPAC Name |
3-fluoro-4-(1,2,4-triazol-4-ylmethyl)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7FN4/c11-10-3-8(4-12)1-2-9(10)5-15-6-13-14-7-15/h1-3,6-7H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBYWZCYUNMWYCR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C#N)F)CN2C=NN=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7FN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-fluoro-4-(4H-1,2,4-triazol-4-ylmethyl)benzonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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